
Application Note: Demonstrating MYC/MAX
Disruption by MYCi361 Using Co-

immunoprecipitation

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MYCi361

Cat. No.: B15623152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The MYC proto-oncogene is a critical regulator of cellular proliferation, growth, and apoptosis.

Its dysregulation is a hallmark of many human cancers. MYC exerts its transcriptional activity

by forming a heterodimer with its obligate partner, MAX. This MYC/MAX complex binds to E-

box sequences in the promoter regions of target genes, driving their expression. Disrupting the

MYC/MAX interaction is a key therapeutic strategy for cancers dependent on MYC. MYCi361 is

a small molecule inhibitor that has been shown to engage MYC within cells, leading to the

disruption of the MYC/MAX dimer and subsequent impairment of MYC-driven gene expression.

[1] This application note provides a detailed protocol for a co-immunoprecipitation (Co-IP)

assay to demonstrate and quantify the disruption of the MYC/MAX interaction by MYCi361.

Principle of the Assay
Co-immunoprecipitation is a powerful technique used to study protein-protein interactions in

their native cellular context.[2][3] The principle of this assay is to use an antibody to specifically
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pull down a protein of interest (the "bait," in this case, MAX) from a cell lysate. If other proteins

(the "prey," in this case, MYC) are bound to the bait protein, they will be co-precipitated. The

precipitated complex is then analyzed, typically by Western blotting, to detect the presence of

the prey protein. By treating cells with varying concentrations of MYCi361, a dose-dependent

decrease in the amount of MYC co-precipitated with MAX can be observed, providing evidence

of the disruption of their interaction.

Signaling Pathway and Experimental Rationale
The central dogma of this experiment is that MYCi361 directly interferes with the binding of

MYC to MAX. This disruption leads to a decrease in the functional MYC/MAX heterodimers

available to drive transcription of pro-proliferative genes. The Co-IP assay provides a direct

readout of this molecular disruption.
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Caption: MYC/MAX signaling and MYCi361 inhibition.

Experimental Workflow
The overall workflow for the Co-IP assay involves cell culture and treatment, cell lysis,

immunoprecipitation of the target protein, and analysis of the precipitated proteins by Western

blot.
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To cite this document: BenchChem. [Application Note: Demonstrating MYC/MAX Disruption
by MYCi361 Using Co-immunoprecipitation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623152/docs#application-note-demonstrating-myc-
max-disruption-by-myci361-using-co-immunoprecipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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